Cas no 73334-04-0 (1,3-Benzenediamine, 5-methyl-2,4,6-trinitro-)
73334-04-0 structure
Product Name:1,3-Benzenediamine, 5-methyl-2,4,6-trinitro-
CAS No:73334-04-0
MF:C7H7N5O6
MW:257.160380601883
CID:542637
PubChem ID:12577945
Update Time:2025-04-19
1,3-Benzenediamine, 5-methyl-2,4,6-trinitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine, 5-methyl-2,4,6-trinitro-
- 3,5-Diamino-2,4,6-trinitrotoluene
- 5-methyl-2,4,6-trinitrobenzene-1,3-diamine
- LogP
- 73334-04-0
- DTXSID30503190
- AKOS015996089
- SCHEMBL8151295
-
- Inchi: 1S/C7H7N5O6/c1-2-5(10(13)14)3(8)7(12(17)18)4(9)6(2)11(15)16/h8-9H2,1H3
- InChI Key: OTELIXNZLXZIOV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(=C(C(=C(C=1C)[N+](=O)[O-])N)[N+](=O)[O-])N)=O
Computed Properties
- Exact Mass: 257.03971
- Monoisotopic Mass: 257.03963296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 190Ų
Experimental Properties
- Density: 1.763
- Boiling Point: 538.6°C at 760 mmHg
- Flash Point: 279.5°C
- Refractive Index: 1.746
- PSA: 181.46
1,3-Benzenediamine, 5-methyl-2,4,6-trinitro- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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